Cas no 2305485-05-4 (N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-ylformamido}acetamide)

• Product Name: N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-ylformamido}acetamide
• CAS No: 2305485-05-4
• MF: C₁₁H₁₁F₄N₃O₂
• MW: 293.217556238174
• CID: 6037206
• PubChem ID: 137930332
• Update Time: 2025-10-28

N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-ylformamido}acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-ylformamido}acetamide
• Z3216005246
• N-[2-(Ethylamino)-2-oxoethyl]-2-fluoro-6-(trifluoromethyl)pyridine-3-carboxamide
• EN300-26590898
• N-ethyl-2-{[2-fluoro-6-(trifluoromethyl)pyridin-3-yl]formamido}acetamide
• 2305485-05-4

• Inchi： 1S/C11H11F4N3O2/c1-2-16-8(19)5-17-10(20)6-3-4-7(11(13,14)15)18-9(6)12/h3-4H,2,5H2,1H3,(H,16,19)(H,17,20)
• InChI Key： GXBLLVXEKPXHQK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(F)(F)F)=N1)C(NCC(NCC)=O)=O

Computed Properties

• Exact Mass: 293.07873925g/mol
• Monoisotopic Mass: 293.07873925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.1Ų

Additional information on N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-ylformamido}acetamide

N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-ylformamido}acetamide: A Comprehensive Overview

N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-ylformamido}acetamide (CAS No. 2305485-05-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of acetamides and features a fluorinated pyridine moiety, which contributes to its distinctive pharmacological profile. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential applications of N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-ylformamido}acetamide.

Chemical Structure and Synthesis: The molecular formula of N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-ylformamido}acetamide is C₁₃H₁₃F₄N₂O, with a molecular weight of approximately 291.25 g/mol. The compound is characterized by a central acetamide group attached to an ethyl group and a 2-fluoro-6-(trifluoromethyl)pyridine moiety. The synthesis of this compound typically involves several steps, including the formation of the pyridine ring, introduction of the fluorine and trifluoromethyl groups, and subsequent coupling with the acetamide functionality.

The synthesis process often begins with the preparation of 2-fluoro-6-(trifluoromethyl)pyridine, which can be achieved through various methods such as electrophilic fluorination or direct trifluoromethylation of a suitable pyridine precursor. Once the pyridine derivative is obtained, it can be reacted with an appropriate amine to form the corresponding amide. The final step involves coupling this amide with ethyl 2-chloroacetate or a similar reagent to yield the desired product.

Biological Activity: Recent studies have highlighted the potential biological activities of N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-ylformamido}acetamide. One of the key areas of interest is its activity as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels, such as voltage-gated sodium channels (NaV), which are implicated in various neurological disorders including epilepsy and chronic pain.

In addition to its ion channel modulating properties, N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-ylformamido}acetamide has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its utility in treating inflammatory conditions.

Pharmacokinetics and Toxicology: Understanding the pharmacokinetic properties of a compound is crucial for its development as a therapeutic agent. Preliminary studies on N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-ylformamido}acetamide have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has good bioavailability. It also demonstrates low toxicity in animal models, with no significant adverse effects observed at therapeutic doses.

Toxicological evaluations have further revealed that N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-ylformamido}acetamide does not exhibit mutagenic or genotoxic properties. These findings support its potential for further clinical development.

Potential Therapeutic Applications: Given its unique biological activities, N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-ylformamido}acetamide holds promise for several therapeutic applications. Its ability to modulate ion channels makes it a potential candidate for treating neurological disorders such as epilepsy and chronic pain. Additionally, its anti-inflammatory properties suggest its utility in managing inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early results from phase I trials have been encouraging, with no serious adverse events reported at tested doses. Further studies are needed to fully elucidate its therapeutic potential and optimize dosing regimens.

Conclusion: In summary, N-ethyl-2-{2-fluoro-6-(trifluoromethyl)pyridin-3-y lformamido}acetamide (CAS No. 2305485 -05 -4 strong>) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a modulator of ion channels and an anti-inflammatory agent makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound may play a significant role in advancing treatments for various medical conditions.